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Introduction

TO-PRO-1 lodide is a high-affinity, cell-impermeant carbocyanine monomeric nucleic acid stain.
It is a valuable tool for assessing cell viability in various microorganisms, including yeast and
bacteria. Due to its inability to cross the membrane of live cells, TO-PRO-1 selectively stains
cells with compromised plasma membranes, a hallmark of cell death. Upon entering a cell, it
intercalates with double-stranded DNA, leading to a significant enhancement in its
fluorescence, emitting a bright green signal. This property makes TO-PRO-1 an excellent probe
for quantifying dead cells in a population using fluorescence microscopy and flow cytometry.
These application notes provide detailed protocols for the use of TO-PRO-1 in yeast and
bacteria, with a focus on its application in basic research and antimicrobial drug development.

Principle of TO-PRO-1 Staining

Live cells with intact cytoplasmic membranes are impermeable to TO-PRO-1. However, in dead
or dying cells, the membrane integrity is compromised, allowing the dye to enter the cytoplasm
and nucleus. Once inside, TO-PRO-1 exhibits a strong affinity for nucleic acids, intercalating
into the DNA. This binding event results in a substantial increase in the dye's fluorescence
quantum yield. Consequently, dead cells fluoresce brightly in green when excited with an
appropriate light source, while live cells remain non-fluorescent.[1][2]
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Quantitative Data

The spectral and physical properties of TO-PRO-1 are summarized in the table below for easy
reference when designing experiments.

Property Value Reference
Chemical Name Thiazole Orange lodide [3]
Molecular Weight 645.3 g/mol [1]
Excitation Maximum (DNA-

~515 nm [1]2]
bound)
Emission Maximum (DNA-

~531 nm [1112]
bound)
Recommended Excitation

488 nm [3]
Laser

o ) 525/30 or 530/30 nm

Recommended Emission Filter [2][3]

bandpass
Cell Permeability Impermeant [1]
Fluorescence in solution (no )

Essentially non-fluorescent [1]
DNA)
Color of Fluorescence Green [1][2]

Mechanism of TO-PRO-1 Staining
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Mechanism of TO-PRO-1 Staining
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Workflow for Antimicrobial Efficacy Testing

Prepare Yeast/Bacterial Culture

Incubate with Antimicrobial Compound Include Untreated (Live) and
(Varying Concentrations/Times) Killed (Dead) Controls
(Stain all samples with TO-PRO-l)

Acquire Data
(Fluorescence Microscopy or Flow Cytometry)

:

Analyze Data:
Quantify Percentage of Dead Cells

Generate Dose-Response Curves or
Time-Kill Kinetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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